Cas no 2680562-18-7 (2-{(benzyloxy)carbonyl(cyclopropylmethyl)amino}-2-(3,5-dichlorophenyl)acetic acid)

• Product Name: 2-{(benzyloxy)carbonyl(cyclopropylmethyl)amino}-2-(3,5-dichlorophenyl)acetic acid
• CAS No: 2680562-18-7
• MF: C₂₀H₁₉Cl₂NO₄
• MW: 408.275163888931
• CID: 5165405
• PubChem ID: 165909615
• Update Time: 2025-07-02

2-{(benzyloxy)carbonyl(cyclopropylmethyl)amino}-2-(3,5-dichlorophenyl)acetic acid Chemical and Physical Properties

Names and Identifiers

• Benzeneacetic acid, 3,5-dichloro-α-[(cyclopropylmethyl)[(phenylmethoxy)carbonyl]amino]-
• 2680562-18-7
• 2-{[(benzyloxy)carbonyl](cyclopropylmethyl)amino}-2-(3,5-dichlorophenyl)acetic acid
• EN300-122131
• 2-{(benzyloxy)carbonyl(cyclopropylmethyl)amino}-2-(3,5-dichlorophenyl)acetic acid

• Inchi： 1S/C20H19Cl2NO4/c21-16-8-15(9-17(22)10-16)18(19(24)25)23(11-13-6-7-13)20(26)27-12-14-4-2-1-3-5-14/h1-5,8-10,13,18H,6-7,11-12H2,(H,24,25)
• InChI Key： OQPDYTKCKSSGLE-UHFFFAOYSA-N
• SMILES： ClC1C=C(C=C(C=1)C(C(=O)O)N(C(=O)OCC1C=CC=CC=1)CC1CC1)Cl

Computed Properties

• Exact Mass: 407.0691135g/mol
• Monoisotopic Mass: 407.0691135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 512
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.9
• Topological Polar Surface Area: 66.8Ų

Experimental Properties

• Density: 1.399±0.06 g/cm3(Predicted)
• Boiling Point: 550.0±50.0 °C(Predicted)
• pka: 3.14±0.10(Predicted)

Additional information on 2-{(benzyloxy)carbonyl(cyclopropylmethyl)amino}-2-(3,5-dichlorophenyl)acetic acid

Introduction to 2-{(benzyloxy)carbonyl(cyclopropylmethyl)amino}-2-(3,5-dichlorophenyl)acetic Acid (CAS No. 2680562-18-7)

2-{(benzyloxy)carbonyl(cyclopropylmethyl)amino}-2-(3,5-dichlorophenyl)acetic acid, identified by the CAS number 2680562-18-7, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to a class of molecules characterized by its dual functionality, incorporating both amide and carboxylic acid moieties, which make it a promising candidate for further exploration in drug development. The structural framework of this molecule, featuring a benzyloxy carbonyl group and a cyclopropylmethyl amino substituent, alongside a 3,5-dichlorophenyl aromatic ring, contributes to its unique chemical properties and potential biological activities.

The synthesis of 2-{(benzyloxy)carbonyl(cyclopropylmethyl)amino}-2-(3,5-dichlorophenyl)acetic acid involves a series of well-orchestrated chemical reactions that highlight the expertise required in modern organic synthesis. The presence of the benzyloxy carbonyl group not only serves as a protecting group for the amine functionality but also enhances the solubility and stability of the compound, making it suitable for various biochemical applications. Additionally, the cyclopropylmethyl amino moiety introduces rigidity to the molecular structure, which can influence its binding affinity to biological targets. The 3,5-dichlorophenyl aromatic ring further diversifies its chemical profile, potentially contributing to its interaction with specific enzymes or receptors.

In recent years, there has been growing interest in exploring the pharmacological potential of compounds with similar structural motifs. The combination of electron-withdrawing groups like chlorine atoms and bulky substituents such as cyclopropylmethyl groups has been shown to modulate the pharmacokinetic and pharmacodynamic properties of molecules. This compound, with its intricate architecture, is being investigated for its potential role in modulating various biological pathways. Preliminary studies suggest that it may exhibit inhibitory activity against certain enzymes or receptors involved in inflammatory responses and metabolic disorders.

The benzyloxy carbonyl group is particularly noteworthy as it is commonly used in peptide synthesis and as a protecting group for amine functions. Its presence in this molecule not only facilitates further derivatization but also suggests potential applications in peptidomimetic drug design. The cyclopropylmethyl amino moiety, on the other hand, has been implicated in enhancing binding interactions due to its steric bulk, which can be advantageous in designing high-affinity ligands. The 3,5-dichlorophenyl ring adds another layer of complexity, with chlorine atoms known to improve metabolic stability and bioavailability.

Current research in medicinal chemistry increasingly emphasizes the importance of structure-activity relationships (SARs) in drug discovery. Compounds like 2-{(benzyloxy)carbonyl(cyclopropylmethyl)amino}-2-(3,5-dichlorophenyl)acetic acid (CAS No. 2680562-18-7) are being scrutinized to understand how modifications at specific positions can influence their biological efficacy. The interplay between electronic and steric factors is particularly critical in determining how these molecules interact with their targets. For instance, the electron-withdrawing nature of chlorine atoms can enhance hydrogen bonding interactions with polar residues in proteins, while the cyclopropylmethyl group can occupy hydrophobic pockets.

One of the most exciting aspects of this compound is its potential application in addressing multifaceted diseases that require a combination of therapeutic strategies. Its dual functionality allows it to engage with multiple biological pathways simultaneously, which is often necessary for treating complex conditions such as cancer or neurodegenerative disorders. Furthermore, the structural features that make it an attractive candidate for drug development align well with current trends in medicinal chemistry towards designing molecules that are both potent and selective.

The synthetic pathways used to produce 2-{(benzyloxy)carbonyl(cyclopropylmethyl)amino}-2-(3,5-dichlorophenyl)acetic acid (CAS No. 2680562-18-7) are also worth mentioning. The synthesis typically involves multi-step reactions starting from readily available precursors such as cyclopropanecarboxylic acid derivatives and aromatic halides. Key steps include nucleophilic substitution reactions to introduce the amino and carboxylic acid functionalities, followed by protection-deprotection strategies to ensure regioselectivity. The final step often involves coupling reactions that link all the substituents together into a single molecular entity.

As our understanding of biological systems continues to evolve, so does our ability to design molecules that can interact with them more precisely. Compounds like 2-{(benzyloxy)carbonyl(cyclopropylmethyl)amino}-2-(3,5-dichlorophenyl)acetic acid (CAS No. 2680562-18-7) represent a testament to this progress. They are not just collections of atoms but carefully crafted entities designed to modulate biological processes at a molecular level. This underscores the importance of interdisciplinary collaboration between chemists, biologists, and pharmacologists in translating basic research into tangible therapeutic benefits.

In conclusion,2-{(benzyloxy)carbonyl(cyclopropylmethyl)amino}-2-(3,5-dichlorophenyl)acetic acid (CAS No. 2680562-18-7) stands out as a promising candidate for further exploration in pharmaceutical research due to its unique structural features and potential biological activities. Its synthesis highlights the sophistication involved in modern organic chemistry while its functional groups offer multiple avenues for further derivatization and optimization. As ongoing studies continue to uncover new insights into its pharmacological properties, this compound is poised to contribute significantly to the development of novel therapeutic agents.